Beheneth-2
Overview
Description
Beheneth-2 is an ethoxylated compound that functions as an emulsifier . It promotes the formation of intimate mixtures between immiscible liquids by modifying the interfacial tension . It is the polyethylene glycol ether of Behenyl Alcohol .
Molecular Structure Analysis
Beheneth-2 has a molecular formula of C26H54O3 . Its average mass is 414.705 Da and its monoisotopic mass is 414.407288 Da .Physical And Chemical Properties Analysis
Beheneth-2 has a density of 0.9±0.1 g/cm^3, a boiling point of 506.8±25.0 °C at 760 mmHg, and a flash point of 260.3±23.2 °C . It has 3 H bond acceptors, 1 H bond donor, and 26 freely rotating bonds .Scientific Research Applications
The study of hydrogen peroxide and chlorophenol decomposition with iron oxides may provide insights into similar reactions involving Beheneth-2 if it shares chemical properties with the compounds studied (Huang, Lu, & Chen, 2001).
Research on 2-bromoethanesulfonate and its effects on bacteria in a trichloroethene-dechlorinating culture could be relevant if Beheneth-2 interacts similarly with microorganisms or in environmental remediation contexts (Chiu & Lee, 2001).
A study on oxidation of chlorophenols with hydrogen peroxide in the presence of goethite provides information on catalytic oxidation processes that might be analogous in systems involving Beheneth-2 (Lu, 2000).
The rheology of polyol behenates and drug release from matrix monolithic capsules might offer insights into the pharmaceutical applications of Beheneth-2, especially if it shares structural similarities with polyol behenates (Duclos, Bourret, & Brossard, 1999).
Research into dechlorination processes and their inhibition by bromoethanesulfonate could inform understanding of how Beheneth-2 might behave in similar environmental or industrial processes (Loffler, Ritalahti, & Tiedje, 1997).
A study on slip-additive migration and surface morphology on high-density polyethylene closures could be relevant if Beheneth-2 is used as a slip additive or in similar applications (Dulal et al., 2017).
Mechanism of Action
properties
IUPAC Name |
2-(2-docosoxyethoxy)ethanol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H54O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-23-28-25-26-29-24-22-27/h27H,2-26H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HSTIFWMWLCYDFT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCCCCCCCCCCCOCCOCCO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H54O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60179605 |
Source
|
| Record name | Beheneth-2 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60179605 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
414.7 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Beheneth-2 | |
CAS RN |
24897-44-7 |
Source
|
| Record name | Beheneth-2 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0024897447 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Beheneth-2 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60179605 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | BEHENETH-2 | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/891IAM9Z9D | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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